Cas no 173156-74-6 (Methanethioic acid,S-(1-methyl-1H-benzimidazol-2-yl) ester)

• Product Name: Methanethioic acid,S-(1-methyl-1H-benzimidazol-2-yl) ester
• CAS No: 173156-74-6
• MF: C₉H₈N₂OS
• MW: 192.237620353699
• CID: 111556
• PubChem ID: 45078017
• Update Time: 2025-04-18

Methanethioic acid,S-(1-methyl-1H-benzimidazol-2-yl) ester Chemical and Physical Properties

Names and Identifiers

• Methanethioic acid,S-(1-methyl-1H-benzimidazol-2-yl) ester
• S-(1-methylbenzimidazol-2-yl) methanethioate
• Methanethioic acid, S-(1-methyl-1H-benzimidazol-2-yl) ester (9CI)
• 173156-74-6
• DTXSID20663434
• S-(1-Methyl-1H-benzimidazol-2-yl) methanethioate
• S-(1-Methyl-1H-benzo[d]imidazol-2-yl) methanethioate

• Inchi： 1S/C9H8N2OS/c1-11-8-5-3-2-4-7(8)10-9(11)13-6-12/h2-6H,1H3
• InChI Key： BJULMQJCJKRYBH-UHFFFAOYSA-N
• SMILES： S(C=O)C1=NC2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 192.03584
• Monoisotopic Mass: 192.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60.2A^2

Experimental Properties

• PSA: 34.89